Cas no 1217500-97-4 (4-(Isobutylthio)phenylboronic acid)
1217500-97-4 structure
Product Name:4-(Isobutylthio)phenylboronic acid
CAS No:1217500-97-4
MF:C10H15BO2S
MW:210.100901842117
MDL:MFCD12546543
CID:827755
Update Time:2025-04-19
4-(Isobutylthio)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Isobutylthio)phenyl)boronic acid
- 4-(Isobutylthio)phenylboronic acid
- [4-(2-methylpropylsulfanyl)phenyl]boronic acid
-
- MDL: MFCD12546543
- Inchi: 1S/C10H15BO2S/c1-8(2)7-14-10-5-3-9(4-6-10)11(12)13/h3-6,8,12-13H,7H2,1-2H3
- InChI Key: ROAGXTNYXGUULT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(B(O)O)=CC=1)CC(C)C
Computed Properties
- Exact Mass: 210.08900
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 65.76000
- LogP: 1.11450
4-(Isobutylthio)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110625-100g |
(4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 95% | 100g |
$400.00 | 2023-09-04 | |
| Chemenu | CM136557-5g |
(4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 98% | 5g |
$59 | 2021-08-05 | |
| Chemenu | CM136557-25g |
(4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 98% | 25g |
$149 | 2021-08-05 | |
| Fluorochem | 224703-1g |
4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 95% | 1g |
£25.00 | 2022-02-28 | |
| Fluorochem | 224703-5g |
4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 95% | 5g |
£76.00 | 2022-02-28 | |
| Fluorochem | 224703-25g |
4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 95% | 25g |
£188.00 | 2022-02-28 | |
| Fluorochem | 224703-100g |
4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 95% | 100g |
£438.00 | 2022-02-28 | |
| Chemenu | CM136557-100g |
(4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 98% | 100g |
$402 | 2023-02-03 | |
| Chemenu | CM136557-5g |
(4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 98% | 5g |
$59 | 2022-06-14 | |
| Chemenu | CM136557-25g |
(4-(Isobutylthio)phenyl)boronic acid |
1217500-97-4 | 98% | 25g |
$149 | 2022-06-14 |
4-(Isobutylthio)phenylboronic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1217500-97-4 (4-(Isobutylthio)phenylboronic acid) Related Products
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- 362045-33-8(2-Ethylthiophenylboronic acid)
- 380427-38-3((p-Isopropylthiophenyl)boronic Acid)
- 1217501-03-5(4-(Cyclopropylmethylthio)phenylboronic acid)
- 1256346-42-5((3-(Cyclobutylthio)phenyl)boronic acid)
- 411229-80-6(4-Cyclopropylthiophenylboronic acid)
- 1217501-05-7(3-(t-Butylthio)phenylboronic acid)
- 820972-68-7(4-(tert-Butylthio)phenylboronic Acid)
- 870718-05-1(3-Ethylthiophenylboronic acid)
- 279261-73-3(4-Propylsulfanylphenylboronic acid)
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